5-Methyl-2-phenylpyridine
Cat. No. B1294863
M. Wt: 169.22 g/mol
InChI Key: ZYLPQYYLLRBVOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05872136
Procedure details
A suspension of 2-phenyl-5-methyl pyridine (1.03 g, 6.09 mmol) and potassium permanganate (2.89 g, 18.3 mmol), in water (25 mL) was heated at reflux for 2 hours. The reaction was allowed to cool to ambient temperature and filtered through celite to remove the solids. Acetic acid (1 mL) was added to the colourless filtrate and the product was collected as a white solid by filtration.
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7]2[CH:12]=[CH:11][C:10]([CH3:13])=[CH:9][N:8]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Mn]([O-])(=O)(=O)=[O:15].[K+].[OH2:20]>>[C:1]1([C:7]2[CH:12]=[CH:11][C:10]([C:13]([OH:15])=[O:20])=[CH:9][N:8]=2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1.03 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C1=NC=C(C=C1)C
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Name
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Quantity
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2.89 g
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Type
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reactant
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Smiles
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[Mn](=O)(=O)(=O)[O-].[K+]
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Step Two
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 hours
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Duration
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2 h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered through celite
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the solids
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ADDITION
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Type
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ADDITION
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Details
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Acetic acid (1 mL) was added to the colourless filtrate
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FILTRATION
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Type
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FILTRATION
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Details
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the product was collected as a white solid by filtration
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Outcomes
Product
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Name
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Type
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Smiles
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C1(=CC=CC=C1)C1=NC=C(C=C1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
